Cas no 2227684-81-1 (1-ethyl-4-(1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-ethyl-4-(1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2227684-81-1
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 5817928
• PubChem ID: 165591990
• Update Time: 2025-10-24

1-ethyl-4-(1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-(1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid
• EN300-1627861
• 2227684-81-1

• Inchi： 1S/C10H14N2O2S/c1-2-12-3-7(8(4-12)10(13)14)9-5-15-6-11-9/h5-8H,2-4H2,1H3,(H,13,14)/t7-,8-/m0/s1
• InChI Key： LLNPKDASKBAULH-YUMQZZPRSA-N
• SMILES： S1C=NC(=C1)[C@H]1CN(CC)C[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 226.07759887g/mol
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 81.7Ų

Additional information on 1-ethyl-4-(1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid

Research Brief on 1-ethyl-4-(1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid (CAS: 2227684-81-1)

1-ethyl-4-(1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid (CAS: 2227684-81-1) is a novel compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-thiazole hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of enzyme activity and receptor binding. The compound's distinct chemical properties make it a valuable candidate for drug discovery and development efforts.

Recent studies have focused on elucidating the pharmacological profile of 1-ethyl-4-(1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid. In vitro assays have demonstrated its ability to interact with specific biological targets, including kinases and G-protein-coupled receptors (GPCRs). These interactions suggest potential applications in treating diseases such as cancer, inflammatory disorders, and neurological conditions. The compound's mechanism of action appears to involve allosteric modulation, which could offer advantages over traditional orthosteric inhibitors in terms of selectivity and reduced side effects.

Structural-activity relationship (SAR) studies have been conducted to optimize the compound's efficacy and pharmacokinetic properties. Modifications to the ethyl group at position 1 and the carboxylic acid moiety at position 3 of the pyrrolidine ring have yielded derivatives with improved binding affinity and metabolic stability. These findings are crucial for the development of next-generation therapeutics based on this chemical scaffold.

In vivo studies using animal models have provided preliminary evidence of the compound's therapeutic potential. Notably, in models of neuropathic pain, 1-ethyl-4-(1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid demonstrated significant analgesic effects with a favorable safety profile. The compound's ability to cross the blood-brain barrier, as evidenced by pharmacokinetic analyses, further supports its potential for central nervous system applications.

The synthesis of 1-ethyl-4-(1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid has been optimized through recent advancements in organic chemistry methodologies. A novel asymmetric synthesis route has been developed, yielding the compound with high enantiomeric purity, which is critical for pharmaceutical applications. The current synthetic approach offers scalability advantages for potential industrial production.

Future research directions include comprehensive toxicological assessments and further optimization of the compound's drug-like properties. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this molecule through preclinical development. The unique structural features and promising biological activities of 1-ethyl-4-(1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid position it as a compelling subject for continued investigation in medicinal chemistry and drug discovery.